N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide

• IUPAC Name: N-[2-(2-methylimidazol-1-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C17H22N4O3/c1-13-18-6-8-21(13)9-7-19-17(22)14-2-3-16(20-12-14)24-15-4-10-23-11-5-15/h2-3,6,8,12,15H,4-5,7,9-11H2,1H3,(H,19,22)
• InChI Key: JIFXPYYEWOEJHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CCNC(=O)C2=CN=C(C=C2)OC3CCOCC3
• Molecular Formula: C17H22N4O3
• Molecular Weight: 330.4 g/mol

Description

N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide is a useful research compound. Its molecular formula is C17H22N4O3 and its molecular weight is 330.388. The purity is usually 95%.
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Scientific Research Applications

• Utilization by Mammals, Insects, and Bacteria : Research has shown that compounds similar to N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide, including various nicotinamide derivatives, are active against diseases like pellagra. These compounds have been found to form in the mammalian body after administration of certain nicotinic acids and nicotinamides (Ellinger, Fraenkel, & Abdel Kader, 1947).

• Crystal Lattice Energetic Features : Studies on the structural and energetic analysis of molecular assemblies in a series of nicotinamide and pyrazinamide cocrystals with dihydroxybenzoic acids have been conducted. This research helps in understanding the basic recognition patterns and crystal lattice energetic features of such compounds (Jarzembska et al., 2017).

• Nicotinamide N-Methyltransferase (NNMT) Studies : The enzyme Nicotinamide N-methyltransferase (NNMT), which catalyzes the N-methylation of nicotinamide, pyridine, and related compounds, has been studied for its biochemical properties and individual variation in human liver. Understanding NNMT is crucial for comprehending how compounds like N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide are metabolized in the body (Rini, Szumlanski, Guerciolini, & Weinshilboum, 1990).

• Antimicrobial and Antiviral Testing : Synthetic studies have been conducted on compounds related to N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide, exploring their potential in antimicrobial and antiviral applications. These studies contribute to understanding how such compounds can be utilized in medicinal chemistry (Joshi et al., 2010).

• Inhibition of Human Nicotinamide Phosphoribosyltransferase (NAMPT) : Research has identified amides derived from similar compounds as potent inhibitors of NAMPT, an enzyme involved in several cellular processes. These inhibitors have shown antiproliferation activities against human tumor lines, contributing to cancer research (Zheng et al., 2013).